Cas no 1862634-66-9 (2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine)

• Product Name: 2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine
• CAS No: 1862634-66-9
• MF: C₈H₁₆F₂N₂O
• MW: 194.222249031067
• CID: 5738415
• PubChem ID: 126985318
• Update Time: 2025-10-31

2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1862634-66-9
• EN300-790054
• 2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine
• 4-Morpholinepropanamine, β,β-difluoro-3-methyl-

• Inchi： 1S/C8H16F2N2O/c1-7-4-13-3-2-12(7)6-8(9,10)5-11/h7H,2-6,11H2,1H3
• InChI Key： FRMRCJLGLGUGOK-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CCOCC1C)F

Computed Properties

• Exact Mass: 194.12306946g/mol
• Monoisotopic Mass: 194.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 260.5±40.0 °C(Predicted)
• pka: 6.97±0.30(Predicted)

Additional information on 2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine

Professional Introduction to 2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine (CAS No. 1862634-66-9)

2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine, with the CAS number 1862634-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine incorporates both fluorine and morpholine moieties, which are known for their ability to enhance the metabolic stability and binding affinity of drug candidates. The presence of fluorine atoms can influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles, while the morpholine ring provides a favorable scaffold for further chemical modifications.

In recent years, there has been a growing interest in the development of novel compounds that combine fluorinated and morpholine-based structures due to their potential in modulating various biological pathways. Studies have shown that such compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The unique combination of substituents in 2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine makes it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that fluorinated morpholine derivatives can interact with specific neurotransmitter receptors, potentially offering new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The amine group in the molecule also provides a site for further functionalization, allowing researchers to tailor its properties for targeted drug delivery systems.

The synthesis of 2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine presents unique challenges due to its complex structure. However, advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in achieving these milestones. These methods not only improve the efficiency of synthesis but also allow for greater control over the molecular architecture.

Evaluation of the pharmacological properties of 2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit certain kinases associated with cancer cell proliferation. Additionally, preliminary animal models suggest that this compound may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases. These findings underscore the potential of this molecule as a lead compound for further drug development.

The role of computational chemistry in understanding the behavior of 2,2-Difluoro-3-(3-methylmorpholin-4-yl)propan-1-amine cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets at an atomic level. By simulating these interactions, researchers can predict how changes in the molecular structure might affect its biological activity. This approach has accelerated the discovery process by allowing virtual screening of numerous derivatives before conducting costly wet lab experiments.

The future prospects for 2,2-Difluoro-3-(3-methylmorpholin-4-yi)propan-l-am ine are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients suffering from various diseases. The compound's unique structure and promising biological activity position it as a key player in the next generation of medicinal chemistry innovations.